Cas no 2490426-31-6 (3-methyl-1-phenylcyclobutan-1-amine hydrochloride, Mixture of diastereomers)

• Product Name: 3-methyl-1-phenylcyclobutan-1-amine hydrochloride, Mixture of diastereomers
• CAS No: 2490426-31-6
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• MDL: MFCD32852971
• CID: 5457855
• PubChem ID: 154857222
• Update Time: 2025-05-19

3-methyl-1-phenylcyclobutan-1-amine hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• EN300-27144729
• Z4631703126
• 2490426-31-6
• 3-methyl-1-phenylcyclobutan-1-amine hydrochloride
• 3-Methyl-1-phenylcyclobutan-1-amine;hydrochloride
• Cyclobutanamine, 3-methyl-1-phenyl-, hydrochloride (1:1)
• 3-methyl-1-phenylcyclobutan-1-amine hydrochloride, Mixture of diastereomers

• MDL： MFCD32852971
• Inchi： 1S/C11H15N.ClH/c1-9-7-11(12,8-9)10-5-3-2-4-6-10;/h2-6,9H,7-8,12H2,1H3;1H
• InChI Key： YRNBOKKMVDQTNS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)(N)CC(C)C1.[H]Cl

Computed Properties

• Exact Mass: 197.0971272g/mol
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3-methyl-1-phenylcyclobutan-1-amine hydrochloride, Mixture of diastereomers

Comprehensive Overview of 3-methyl-1-phenylcyclobutan-1-amine hydrochloride (CAS No. 2490426-31-6) and Its Diastereomeric Mixture

The compound 3-methyl-1-phenylcyclobutan-1-amine hydrochloride (CAS No. 2490426-31-6) is a chemically significant molecule that has garnered attention in pharmaceutical and organic chemistry research. As a mixture of diastereomers, this compound presents unique stereochemical properties that make it valuable for studying chiral interactions and drug development. The presence of both the phenyl and cyclobutane moieties contributes to its structural rigidity, which is often exploited in the design of bioactive molecules.

In recent years, the demand for chiral building blocks like 3-methyl-1-phenylcyclobutan-1-amine hydrochloride has surged, driven by the growing focus on enantioselective synthesis. Researchers are particularly interested in how the diastereomeric mixture influences pharmacological activity, as subtle stereochemical differences can lead to varying binding affinities and metabolic profiles. This aligns with current trends in precision medicine, where understanding molecular chirality is critical for optimizing therapeutic outcomes.

The synthesis of 3-methyl-1-phenylcyclobutan-1-amine hydrochloride typically involves cyclization strategies and subsequent resolution of its diastereomers. Advanced analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy are employed to characterize the compound, ensuring high purity and accurate stereochemical assignment. These methods are frequently searched by chemists seeking to validate similar chiral compounds, reflecting the compound's relevance in modern laboratory workflows.

From an applications perspective, 3-methyl-1-phenylcyclobutan-1-amine hydrochloride serves as a versatile intermediate in the synthesis of more complex molecules. Its cyclobutane ring is a notable feature, as this four-membered ring is increasingly studied for its conformational constraints and potential to enhance drug stability. This ties into broader discussions about bioisosteres and scaffold hopping—topics frequently explored in medicinal chemistry forums and publications.

Environmental and safety considerations are also paramount when working with 3-methyl-1-phenylcyclobutan-1-amine hydrochloride. While not classified as hazardous, proper handling protocols are essential to ensure workplace safety. This aligns with the increasing emphasis on green chemistry and sustainable practices, which are hot topics in both academic and industrial settings. Researchers often search for eco-friendly synthesis routes for such compounds, underscoring the need for innovative approaches.

In summary, 3-methyl-1-phenylcyclobutan-1-amine hydrochloride (CAS No. 2490426-31-6) represents a compelling case study in stereochemistry and drug design. Its diastereomeric mixture offers rich opportunities for exploration, particularly in the context of chiral pharmacology and molecular engineering. As the scientific community continues to prioritize structure-activity relationships and sustainable synthesis, this compound is poised to remain a subject of significant interest.